Cas no 63857-19-2 (Methyl 2-benzyl-3-oxopropanoate)

• Product Name: Methyl 2-benzyl-3-oxopropanoate
• CAS No: 63857-19-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 425563
• Update Time: 2023-08-03

Methyl 2-benzyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-formyl-, methyl ester
• methyl 2-formyl-3-phenylpropanoate
• methyl 2-benzyl-3-oxopropanoate
• BEEJALPUCUEZOU-UHFFFAOYSA-N
• alpha-Formylbenzenepropionic acid methyl ester
• Benzenepropanoic acid, alpha-formyl-, methyl ester
• Methyl 2-benzyl-3-oxopropanoate

• Inchi： 1S/C11H12O3/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： BEEJALPUCUEZOU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C=O)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 195
• Topological Polar Surface Area: 43.4